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Compound of Interest

Compound Name: Nickel antimonide

Cat. No.: B079329 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-characterization of the structural and magnetic

properties of Nickel Antimonide (NiSb). It offers a comparative analysis with related materials,

supported by experimental data, and details the methodologies for key characterization

techniques.

Structural Properties of NiSb
Nickel antimonide (NiSb) crystallizes in a hexagonal structure.[1][2] This crystal structure is a

key determinant of its physical and chemical properties. The primary technique for elucidating

this structure is X-ray Diffraction (XRD).

Table 1: Crystallographic Data for NiSb
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Property Value Reference

Crystal System Hexagonal [1]

Space Group P6₃/mmc (No. 194) [1][2]

Lattice Parameters a = 3.93 Å, c = 5.12 Å [1]

Ni-Sb Bond Length 2.60 Å [1]

Coordination
Ni is bonded to six equivalent

Sb atoms.
[1]

Magnetic Properties of NiSb
The magnetic nature of NiSb is complex, with some sources indicating it as non-magnetic in its

bulk form, while others suggest the presence of magnetic behavior, particularly in

nanostructured forms or as part of more complex alloys.[1][3][4] For instance, nanoporous NiSb

has been noted for its electrocatalytic applications, which can be influenced by surface

electronic and magnetic properties.[3]

While the Materials Project database classifies bulk NiSb as non-magnetic with a total

magnetization of zero, studies on various Ni-Sb compounds have revealed diverse magnetic

phenomena.[1][4] This highlights the sensitivity of magnetic properties to stoichiometry and

morphology.

Comparison with Related Nickel Antimonide
Compounds
To better understand the properties of NiSb, it is useful to compare it with other nickel-antimony

compounds where the magnetic properties are more pronounced.

Table 2: Comparison of Structural and Magnetic Properties of NiSb and Related Compounds
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Compound
Crystal
Structure &
Space Group

Magnetic
Ordering
Temperature
(Tₙ)

Magnetic
Behavior

References

NiSb
Hexagonal,

P6₃/mmc

Not definitively

established

Generally

considered non-

magnetic in bulk

[1][2]

NiSb₂O₆
Trirutile-type,

P4₂/mnm
6.7 K

Antiferromagneti

c
[5][6][7]

Ni₃InSb
Orthorhombic,

Pnma
Below ~300 K

Spin-glass or

spin-disorder-like
[8][9]

Ba₃NiSb₂O₉ - 13.5 K
Antiferromagneti

c
[10]

This comparison illustrates that the addition of other elements, such as oxygen or indium,

significantly alters the crystal structure and leads to the emergence of distinct magnetic

ordering phenomena.

Experimental Protocols
The characterization of NiSb and related materials relies on a suite of complementary

experimental techniques.

4.1 X-Ray Diffraction (XRD)

Purpose: To determine the crystal structure, lattice parameters, and phase purity of the

material.

Methodology: A powdered sample of NiSb is irradiated with a monochromatic X-ray beam.

The diffracted X-rays are detected at various angles (2θ). The resulting diffraction pattern, a

plot of intensity versus 2θ, contains peaks at specific angles that are characteristic of the

material's crystal lattice. By analyzing the peak positions and intensities, the crystal structure

and lattice parameters can be determined using Bragg's Law and Rietveld refinement.
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4.2 Neutron Diffraction

Purpose: To precisely determine the atomic and magnetic structure of a material.[11][12][13]

Neutrons are particularly sensitive to the positions of light elements and can interact with

magnetic moments in the material.[12]

Methodology: A beam of thermal or cold neutrons is directed at the sample.[11] The

scattered neutrons are detected to produce a diffraction pattern. For magnetic structure

determination, the experiment is often performed at temperatures below the magnetic

ordering temperature. The magnetic scattering of neutrons provides information on the

arrangement and orientation of magnetic moments in the crystal lattice.[12]

4.3 Superconducting Quantum Interference Device (SQUID) Magnetometry

Purpose: To measure the magnetic properties of a material with high sensitivity, including

magnetization as a function of temperature and applied magnetic field.[14][15][16]

Methodology: The sample is placed within a superconducting pickup coil inside the

magnetometer. A magnetic field is applied, and the sample's magnetic moment induces a

current in the pickup coil. The SQUID, an extremely sensitive detector of magnetic flux,

measures this current.[14] Measurements can be performed over a wide range of

temperatures (e.g., 1.8 K to 400 K) and magnetic fields.[16][17] This allows for the

determination of magnetic susceptibility, hysteresis loops, and magnetic transition

temperatures.

4.4 Heat Capacity Measurement (Calorimetry)

Purpose: To measure the specific heat capacity of a material as a function of temperature.

Anomalies in the heat capacity, such as sharp peaks, can indicate phase transitions,

including magnetic ordering.[6][18][19]

Methodology: A known amount of heat is supplied to the sample, and the resulting change in

temperature is measured.[19] For magnetic studies, the magnetic contribution to the heat

capacity is often isolated by subtracting the lattice contribution, which can be estimated by

measuring a non-magnetic analogue of the material.[6]
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Caption: Experimental workflow for NiSb characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b079329#cross-characterization-of-nisb-structural-
and-magnetic-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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